5-(3-phenylpropyl)-4H-1,2,4-triazole-3-thiol
Overview
Description
5-(3-phenylpropyl)-4H-1,2,4-triazole-3-thiol (5-PPT) is a thiol-containing heterocyclic compound that has been studied extensively for its potential applications in various areas of scientific research. 5-PPT is a member of the triazole family, which is a group of compounds that contain three nitrogen atoms in a ring structure. 5-PPT has been found to possess a wide range of biological activities, including antioxidant, anti-inflammatory, and antimicrobial activities. Additionally, 5-PPT has been studied for its potential use in the synthesis of other compounds, such as peptide-based drugs, and as a therapeutic agent for various diseases.
Scientific Research Applications
5-(3-phenylpropyl)-4H-1,2,4-triazole-3-thiol has been studied extensively for its potential applications in various areas of scientific research. In particular, this compound has been studied for its potential use in the synthesis of other compounds, such as peptide-based drugs, and as a therapeutic agent for various diseases. Additionally, this compound has been found to possess a wide range of biological activities, including antioxidant, anti-inflammatory, and antimicrobial activities. These activities make this compound an attractive option for use in a variety of scientific research applications.
Mechanism of Action
The mechanism of action of 5-(3-phenylpropyl)-4H-1,2,4-triazole-3-thiol is not yet fully understood. However, it is believed that this compound may act as a pro-oxidant, which means that it can increase the production of reactive oxygen species (ROS) in the body. This increase in ROS may lead to the activation of various cellular pathways, which can then lead to the production of various biological effects. Additionally, this compound has been found to interact with various proteins and enzymes in the body, which may also contribute to its biological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied extensively in the literature. This compound has been found to possess a wide range of biological activities, including antioxidant, anti-inflammatory, and antimicrobial activities. Additionally, this compound has been found to possess anti-cancer, anti-diabetic, and anti-obesity activities. These activities make this compound an attractive option for use in a variety of scientific research applications.
Advantages and Limitations for Lab Experiments
The use of 5-(3-phenylpropyl)-4H-1,2,4-triazole-3-thiol in laboratory experiments has several advantages and limitations. One of the major advantages of using this compound is that it is relatively easy to synthesize and is cost-effective. Additionally, this compound has been found to possess a wide range of biological activities, making it an attractive option for use in a variety of scientific research applications. However, there are also several limitations to the use of this compound in laboratory experiments. For example, the mechanism of action of this compound is not yet fully understood, and the compound has been found to interact with various proteins and enzymes in the body, which may limit its effectiveness in certain applications.
Future Directions
The potential future directions for 5-(3-phenylpropyl)-4H-1,2,4-triazole-3-thiol are numerous. One potential direction is to further investigate the mechanism of action of this compound and to develop new methods for synthesizing the compound. Additionally, further research could be conducted to explore the potential therapeutic applications of this compound, such as its potential use in the treatment of various diseases. Additionally, further research could be conducted to explore the potential use of this compound in other areas of scientific research, such as drug development and synthetic biology. Finally, further research could be conducted to explore the potential environmental applications of this compound, such as its potential use as a biodegradable pollutant-degrading agent.
Synthesis Methods
The synthesis of 5-(3-phenylpropyl)-4H-1,2,4-triazole-3-thiol has been studied extensively in the literature. The most common method for the synthesis of this compound involves the reaction of 3-phenylpropyl isocyanate with 1,2,4-triazole in the presence of a base. This reaction produces this compound and a by-product, carbon dioxide. This method has been found to be efficient and cost-effective, and has been used to synthesize this compound in a variety of laboratory settings.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(3-phenylpropyl)-4H-1,2,4-triazole-3-thiol involves the reaction of 3-phenylpropylamine with 4H-1,2,4-triazole-3-thiol in the presence of a suitable solvent and catalyst.", "Starting Materials": [ "3-phenylpropylamine", "4H-1,2,4-triazole-3-thiol", "Suitable solvent", "Catalyst" ], "Reaction": [ "Dissolve 3-phenylpropylamine and 4H-1,2,4-triazole-3-thiol in a suitable solvent such as ethanol or methanol.", "Add a suitable catalyst such as triethylamine or pyridine to the reaction mixture.", "Heat the reaction mixture under reflux for several hours.", "Allow the reaction mixture to cool to room temperature.", "Filter the reaction mixture to remove any insoluble impurities.", "Concentrate the filtrate under reduced pressure to obtain the crude product.", "Purify the crude product by recrystallization from a suitable solvent such as ethanol or methanol.", "Dry the purified product under vacuum to obtain 5-(3-phenylpropyl)-4H-1,2,4-triazole-3-thiol as a white solid." ] } | |
CAS RN |
1097794-58-5 |
Molecular Formula |
C11H13N3S |
Molecular Weight |
219.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
